2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzamide

• IUPAC Name: 2-[[2-(4-chlorophenoxy)-2-methylpropanoyl]amino]benzamide
• InChI: InChI=1S/C17H17ClN2O3/c1-17(2,23-12-9-7-11(18)8-10-12)16(22)20-14-6-4-3-5-13(14)15(19)21/h3-10H,1-2H3,(H2,19,21)(H,20,22)
• InChI Key: LFNJWWFSDYMUDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=CC=CC=C1C(=O)N)OC2=CC=C(C=C2)Cl
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

Synthesis Analysis

The synthesis of related benzamide compounds involves various chemical strategies. For instance, Demir et al. (2016) detailed the synthesis of a similar compound, utilizing X-ray diffraction, IR, NMR, and UV-Vis spectra, alongside DFT calculations for structural optimization. This method emphasizes the importance of optimized geometrical structure and harmonic vibrational frequencies in synthesizing benzamide derivatives (Demir et al., 2016).

Molecular Structure Analysis

The molecular structure of benzamide derivatives has been extensively analyzed through experimental and computational methods. Demir et al. (2016) compared the optimized molecular structure with experimental X-ray diffraction results, showing a strong agreement between calculated and measured values, indicating the precise geometric and electronic structure of these compounds (Demir et al., 2016).

Chemical Reactions and Properties

Benzamide derivatives engage in various chemical reactions, reflecting their chemical properties. The work by Shaabani et al. (2009) introduced a novel and efficient method for synthesizing benzodiazepine derivatives, showcasing the chemical reactivity and potential transformations of benzamide compounds under specific conditions (Shaabani et al., 2009).

Physical Properties Analysis

The physical properties of benzamide derivatives, including melting points and solubility, were detailed by Adam et al. (2016), who characterized a specific benzamide compound based on elemental analysis, X-ray crystallography, and spectroscopic techniques. This study emphasizes the crystalline nature and stability of such compounds (Adam et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity and interaction with other compounds, are crucial for understanding benzamide derivatives. Sabbaghan and Hossaini (2012) discussed the synthesis of N-alkyl 2-[(2-oxo-2-aryl ethyl)amino] benzamide derivatives, highlighting the reactivity of isatoic anhydride and primary amines in the presence of 2-bromoacethophenone derivatives. This study showcases the versatile chemical properties and potential for further chemical transformations (Sabbaghan & Hossaini, 2012).

Safety and Hazards

Sigma-Aldrich provides “2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzamide” as part of a collection of rare and unique chemicals. The company does not provide analytical data for this product and the buyer assumes responsibility to confirm product identity and/or purity.